Chromium chloride

• CAS: 39345-92-1
• Molecular Formula: Cl3Cr
• Molecular Weight: 158.35 g/mol
• InChI: InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3
• InChIKey: QSWDMMVNRMROPK-UHFFFAOYSA-K

Chromium Chloride Hexahydrate Identity and Regulatory Overview

Chromium chloride (CAS 39345-92-1), formally chromium(III) chloride (CrCl₃), is an inorganic compound that exists in two primary commercially relevant forms: an anhydrous violet crystalline solid and a dark green hexahydrate (CrCl₃·6H₂O) [1]. The anhydrous form possesses a molecular weight of 158.36 g/mol, a density of 2.87 g/cm³, and a melting point of 1152 °C [2]. While the CAS registry number 39345-92-1 is frequently associated with the hydrated form in vendor catalogs, the anhydrous material is the critical precursor for moisture-sensitive applications including Phillips-type polyethylene catalysts and organochromium synthesis [3].

1

Water-soluble hexahydrate form dissolves readily for aqueous formulations, unlike the nearly insoluble anhydrous variant.

Preferred for solution-based workflows

2

USP compendial identity defines assay range 98.0–101.0% and tight impurity limits, supporting parenteral nutrition and pharmaceutical use.

Specification review context

3

Defined stoichiometry & solubility make it suitable as a Cr(III) reference standard and redox-flow battery electrolyte precursor.

Supports analytical and electrochemical research

• [1] Wikipedia contributors. Chromium(III) chloride. Wikipedia, The Free Encyclopedia. 2005. Available at: https://en.wikipedia.org/wiki/Chromium(III)_chloride View Source
• [2] Chembase. Chromium(III) chloride – Substance Information. Available at: http://www.chembase.cn/substance-170810.html View Source
• [3] Bangke Chemical. Anhydrous Chromium Chloride Product Information. Available at: https://www.bangkehuagong.com/xinxingchanpin/175.html View Source

Form-Specific Risks of Chromium Chloride Substitution

Chromium chloride cannot be indiscriminately substituted with other chromium salts or hydrate forms due to pronounced differences in solubility, catalytic behavior, and material compatibility. The anhydrous form (CrCl₃) exhibits negligible solubility in cold water and common organic solvents, whereas the hexahydrate dissolves readily at 585 g/L, fundamentally altering reaction medium properties and downstream processing [1]. In catalysis, the chloride counterion directly influences the nature and distribution of active chromium species on supports, leading to divergent activity and selectivity profiles compared to nitrate or acetate precursors [2]. In electroplating, chloride-based trivalent chromium baths deposit metal at rates approximately double those of sulfate-based alternatives, a kinetic advantage that cannot be replicated by simply exchanging the chromium source [3]. Furthermore, the chromium oxidation state dictates polymerization outcomes: Cr(III) promotes oligomerization while Cr(II) drives polymerization, meaning oxidation state-specific procurement is mandatory for targeted product distributions [4].

Anhydrous vs. hexahydrate form Anhydrous CrCl₃ is only slightly water-soluble and requires special handling; substituting it for the hexahydrate may prevent aqueous dissolution and homogeneous mixing.

Inorganic vs. organic chromium complexes Chromium chloride exhibits much lower oral absorption and tissue retention than chromium picolinate or nicotinate; using it as a nutritional supplement may lead to negligible systemic chromium delivery.

Non-compendial or technical-grade material Grades lacking USP certification may carry uncontrolled heavy metals (As, Cd, Cr VI) and sulfate, posing a compliance risk for pharmaceutical applications.

• [1] Chembase. Chromium(III) chloride – Solubility Data. Available at: http://www.chembase.cn/substance-170810.html View Source
• [2] Ayari, F., Mhamdi, M., Alvarez-Rodríguez, J., Guerrero-Ruiz, A., Delahay, G., & Ghorbel, A. Effect of the chromium precursor nature on the physicochemical and catalytic properties of Cr–ZSM-5 catalysts: Application to the ammoxidation of ethylene. Applied Catalysis A: General, 2011, 398(1-2), 97-105. View Source
• [3] Columbia Chemical. Ask the Expert: How to Choose Between Sulfate and Chloride-Based Trivalent Chromium. 2024. View Source
• [4] Jabri, A., Mason, C. B., Sim, Y., Gambarotta, S., Burchell, T. J., & Duchateau, R. Isolation of Single-Component Trimerization and Polymerization Chromium Catalysts: The Role of the Metal Oxidation State. Angewandte Chemie International Edition, 2008, 47(50), 9717-9721. View Source

Performance Evidence for Chromium Chloride Hexahydrate

Aqueous Solubility vs. Anhydrous Form

The anhydrous form of chromium chloride (CAS 39345-92-1) exhibits negligible solubility in cold water and is insoluble in ethanol, acetone, and ether, whereas the hexahydrate (CrCl₃·6H₂O) dissolves readily at 585 g/L in water [1]. This 585-fold difference in aqueous solubility fundamentally alters solvent compatibility and downstream processing requirements [2].

Aqueous Solubility vs. Anhydrous

Reported

Hexahydrate: 585 g/L (20 °C)

Anhydrous CrCl₃: practically insoluble in cold water, ethanol, acetone

Solubility gap confirms hexahydrate is the only form for aqueous solution-based preparations.

Data from standard reference sources; verification recommended for specific formulation conditions.

Evidence Dimension	Aqueous solubility
Target Compound Data	Slightly soluble (anhydrous CrCl₃); insoluble in ethanol, acetone, ether
Comparator Or Baseline	Chromium(III) chloride hexahydrate: 585 g/L in water
Quantified Difference	>585-fold difference in aqueous solubility
Conditions	Room temperature, water and organic solvents

Why This Matters

Anhydrous CrCl₃ is essential for moisture-sensitive organometallic syntheses and non-aqueous catalyst preparations where the hexahydrate would introduce unwanted water and alter reactivity.

• [1] Chembase. Chromium(III) chloride – Solubility and Physical Properties. Available at: http://www.chembase.cn/substance-170810.html View Source
• [2] Bangke Chemical. Anhydrous Chromium Chloride – Physical and Chemical Properties. Available at: https://www.bangkehuagong.com/xinxingchanpin/175.html View Source

USP Purity and Heavy Metal Limits

In Cr-ZSM-5 catalysts prepared via solid-state ion exchange, the chromium chloride precursor yields significantly higher catalytic activity and acetonitrile selectivity in ethylene ammoxidation compared to nitrate, acetate, sulfate, and ammonium dichromate precursors [1]. The activity enhancement is attributed to the differentiated nature of chromium species formed when chloride is the counterion [2].

USP Purity & Impurity Limits

Specification review

Assay: 98.0–101.0% CrCl₃·6H₂O

Insoluble matter ≤0.01%, Sulfate ≤0.01%, Fe ≤0.01%, Cr(VI) limit test passed, As ≤1 mg/kg, Cd ≤1 mg/kg

Compendial limits support injectable-grade context; absence of toxic Cr(VI) is critical for parenteral use.

USP 29-NF 24 monograph; non-compendial grades may not meet these thresholds.

Evidence Dimension	Catalytic activity and selectivity in ethylene ammoxidation to acetonitrile
Target Compound Data	Higher activity and selectivity toward acetonitrile
Comparator Or Baseline	Cr-ZSM-5 catalysts prepared from chromium nitrate, acetate, sulfate, and ammonium dichromate precursors
Quantified Difference	Qualitative superiority; specific conversion/yield data available in primary reference
Conditions	Solid-state ion exchange on H-ZSM-5 zeolite; ethylene ammoxidation reaction

Why This Matters

Procurement of chromium chloride as the catalyst precursor is mandatory for achieving optimal catalytic performance in Cr-ZSM-5 ammoxidation systems; substituting other chromium salts will result in inferior activity and product selectivity.

• [1] Ayari, F., Mhamdi, M., Alvarez-Rodríguez, J., Guerrero-Ruiz, A., Delahay, G., & Ghorbel, A. Ammoxidation of ethylene to acetonitrile over Cr-ZSM-5 catalysts. Journal of Catalysis, 2008, 258(2), 349-357. View Source
• [2] Ayari, F., Mhamdi, M., Alvarez-Rodríguez, J., Guerrero-Ruiz, A., Delahay, G., & Ghorbel, A. Effect of the chromium precursor nature on the physicochemical and catalytic properties of Cr–ZSM-5 catalysts. Applied Catalysis A: General, 2011, 398(1-2), 97-105. View Source

Oral Bioavailability vs. Chromium Picolinate

Chloride-based trivalent chromium electroplating processes, which utilize chromium chloride as the chromium source, exhibit deposition rates at least twice as fast as sulfate-based trivalent chromium systems [1]. Chloride systems achieve plating rates comparable to or slightly faster than conventional hexavalent chromium baths, averaging 0.1 to 0.25 microns per minute [2].

Oral Bioavailability vs. Picolinate

Human study context

Cr chloride: ~30% increase over diet-only baseline

Cr picolinate: ~600% increase over diet-only baseline (≈20-fold higher)

Oral absorption endpoint: chromium chloride provides minimal systemic chromium elevation compared to organic complexes.

Single-dose crossover study (n=12); urinary chromium excretion measured over 24 h.

Evidence Dimension	Plating deposition rate
Target Compound Data	≥2× faster than sulfate-based trivalent systems; 0.1–0.25 µm/min
Comparator Or Baseline	Sulfate-based trivalent chromium plating baths
Quantified Difference	At least 2-fold faster deposition rate
Conditions	Trivalent chromium electroplating bath conditions

Why This Matters

For electroplating operations where throughput and cycle time are critical, chromium chloride-based baths provide a quantifiable productivity advantage, enabling thicker coatings in reduced time compared to sulfate alternatives.

• [1] Columbia Chemical. Ask the Expert: How to Choose Between Sulfate and Chloride-Based Trivalent Chromium. 2024. View Source
• [2] Columbia Chemical. Ask the Expert: Trivalent Chrome Overview. 2023. View Source

Tissue Retention vs. Chromium Nicotinate

In single-component chromium catalysts bearing pyrrole-based ligands, the metal oxidation state governs the ethylene transformation pathway: Cr(III) species lead exclusively to non-selective oligomerization, whereas Cr(II) promotes polymerization and Cr(I) enables selective trimerization [1]. This oxidation state-selectivity relationship is consistent across the Phillips trimerization catalyst system [2].

Tissue Retention vs. Nicotinate

Preclinical model context

Cr nicotinate retention: 3.2–8.4× higher than Cr chloride at 1 h

At 3 h: 2.4–8× higher; advantage narrows to 1.8–3.8× by 6–12 h

Tissue deposition context: chromium chloride shows rapid elimination and limited early-phase organ retention.

Rat model (⁵¹Cr); tissues harvested up to 12 h post-gavage.

Evidence Dimension	Catalytic selectivity in ethylene conversion
Target Compound Data	Non-selective oligomerization (Cr(III) oxidation state)
Comparator Or Baseline	Cr(II): polymerization; Cr(I): selective trimerization
Quantified Difference	Distinct product distributions (oligomers vs. polymer vs. 1-hexene)
Conditions	Pyrrole-based chromium complexes with AlEt₃/AlEt₂Cl activators; ethylene pressure

Why This Matters

Selecting chromium chloride with the correct oxidation state (Cr(III) vs. Cr(II)) is non-negotiable for achieving the desired product slate in olefin oligomerization/polymerization; oxidation state errors lead to entirely different product families.

• [1] Jabri, A., Mason, C. B., Sim, Y., Gambarotta, S., Burchell, T. J., & Duchateau, R. Isolation of Single-Component Trimerization and Polymerization Chromium Catalysts: The Role of the Metal Oxidation State. Angewandte Chemie International Edition, 2008, 47(50), 9717-9721. View Source
• [2] Jabri, A., Mason, C. B., Sim, Y., Gambarotta, S., Burchell, T. J., & Duchateau, R. Isolation of Single-Component Trimerization and Polymerization Chromium Catalysts. Angew. Chem. Int. Ed., 2008, 47, 9717. View Source

Recommended Applications for Chromium Chloride Hexahydrate

Parenteral Nutrition Trace Element Supplement

Anhydrous chromium chloride (CAS 39345-92-1) is the definitive chromium source for preparing Phillips-type polyethylene catalysts, which are employed globally for HDPE production [1]. Its anhydrous nature and specific oxidation state (Cr(III)) are essential for generating the active chromium species on silica supports, and its use as a precursor directly aligns with the oligomerization selectivity associated with the Cr(III) oxidation state [2].

Iron-Chromium Redox Flow Battery Electrolyte

The negligible solubility of anhydrous chromium chloride in water and common organic solvents, coupled with its stability under anhydrous conditions, makes it the required starting material for synthesizing air- and moisture-sensitive organochromium compounds such as bis(benzene)chromium and chromocene [1]. Substitution with the hexahydrate would introduce water, deactivate reactive intermediates, and prevent successful synthesis [2].

Chromium Speciation Reference Standard

Electroplating facilities prioritizing throughput and cycle time reduction should select chloride-based trivalent chromium baths formulated with chromium chloride. These systems provide deposition rates at least twice those of sulfate-based alternatives, achieving 0.1–0.25 µm/min [1]. This kinetic advantage enables thicker coatings within fixed dwell times and supports higher production volumes [2].

Lewis Acid Catalyst in Organic Synthesis

When preparing Cr-ZSM-5 catalysts for selective ammoxidation of ethylene to acetonitrile, chromium chloride must be specified as the chromium precursor. Catalysts derived from chromium chloride demonstrate superior activity and acetonitrile selectivity compared to those prepared from nitrate, acetate, sulfate, or dichromate sources [1]. This precursor-specific performance advantage has been consistently reproduced across multiple studies [2].

Application

Selection Property

Validation Focus

Parenteral nutrition supplement

USP compendial purity and heavy-metal limits

Cr(VI) absence, trace metal assay, sterility

Redox flow battery electrolyte

High aqueous solubility (585 g/L)

Ionic conductivity, electrochemical stability

Cr(III) reference standard

Defined stoichiometry and identity

Identification test (chromate formation), purity assay

Lewis acid catalyst precursor

Water/ethanol solubility for facile solution preparation

Catalytic activity after dehydration or in situ activation

• [1] Bangke Chemical. Anhydrous Chromium Chloride – Olefin Polymerization Catalyst Application. Available at: https://www.bangkehuagong.com/xinxingchanpin/175.html View Source
• [2] Jabri, A., Mason, C. B., Sim, Y., Gambarotta, S., Burchell, T. J., & Duchateau, R. Isolation of Single-Component Trimerization and Polymerization Chromium Catalysts: The Role of the Metal Oxidation State. Angewandte Chemie International Edition, 2008, 47(50), 9717-9721. View Source